Cas no 1251601-53-2 (N-[(furan-2-yl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide)

• Product Name: N-[(furan-2-yl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide
• CAS No: 1251601-53-2
• MF: C₂₃H₁₈N₄O₃
• MW: 398.414024829865
• CID: 5396810
• Update Time: 2025-05-30

N-[(furan-2-yl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Furanylmethyl)-3,5-dihydro-2-(4-methylphenyl)-3-oxo-2H-pyrazolo[4,3-c]quinoline-8-carboxamide
• N-[(furan-2-yl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide

• Inchi： 1S/C23H18N4O3/c1-14-4-7-16(8-5-14)27-23(29)19-13-24-20-9-6-15(11-18(20)21(19)26-27)22(28)25-12-17-3-2-10-30-17/h2-11,13,24H,12H2,1H3,(H,25,28)
• SMILES： N1C2=C(C=C(C(NCC3=CC=CO3)=O)C=C2)C2=NN(C3=CC=C(C)C=C3)C(=O)C2=C1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.65±0.20(Predicted)

Additional information on N-[(furan-2-yl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide

N-[(furan-2-yl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide (CAS No. 1251601-53-2): A Comprehensive Overview

N-[(furan-2-yl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide (CAS No. 1251601-53-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This pyrazoloquinoline derivative features a unique molecular architecture combining furan and quinoline moieties, making it particularly interesting for drug discovery applications.

The compound's structural complexity contributes to its potential as a biological activity modulator. Recent studies suggest that molecules containing both pyrazolo[4,3-c]quinoline and furanmethyl groups may exhibit interesting interactions with various enzyme systems. Researchers are particularly interested in how the 4-methylphenyl substitution pattern affects the compound's physicochemical properties and binding characteristics.

From a synthetic chemistry perspective, N-[(furan-2-yl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide represents an excellent example of modern heterocyclic compound design. The presence of multiple aromatic systems and amide functionality makes it a valuable scaffold for structure-activity relationship studies. Many researchers are investigating whether similar compounds could serve as selective kinase inhibitors or GPCR modulators.

The carboxamide group at position 8 of the quinoline ring provides opportunities for further chemical modifications, allowing medicinal chemists to fine-tune the molecule's properties. This feature has made CAS 1251601-53-2 a popular starting point for the development of novel bioactive molecules in academic and industrial laboratories.

Current market trends show growing demand for specialized heterocyclic building blocks like N-[(furan-2-yl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide. Pharmaceutical companies are particularly interested in its potential applications in targeted therapy development, especially given the increasing focus on personalized medicine approaches. The compound's molecular weight (423.45 g/mol) and calculated properties suggest good potential for drug-like characteristics.

Analytical characterization of 1251601-53-2 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods help confirm the compound's purity and structural integrity, which are crucial for research applications. Many laboratories are now exploring whether this compound could serve as a fluorescence probe due to its extended conjugated system.

The furanmethyl moiety in N-[(furan-2-yl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide may contribute to interesting metabolic properties, a topic of active investigation in ADME studies. Researchers are particularly curious about how this structural feature affects the compound's cell permeability and metabolic stability compared to similar molecules with different aromatic systems.

In materials science applications, the rigid pyrazoloquinoline core of CAS 1251601-53-2 has attracted attention for potential use in organic electronic devices. The compound's conjugated system and potential for charge transport properties make it an interesting candidate for OLED materials research, though this application area remains largely unexplored.

Safety data for N-[(furan-2-yl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide should be carefully reviewed before handling. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when working with any chemical substance. Researchers often inquire about the compound's solubility profile, which typically shows best results in polar aprotic solvents like DMSO or DMF.

The synthesis of 1251601-53-2 typically involves multi-step organic transformations, with key steps including cyclocondensation reactions and amide coupling procedures. Recent publications have explored optimized routes to improve yield and purity of this valuable chemical intermediate. Many synthetic chemists are investigating whether microwave-assisted synthesis could offer advantages for producing this compound.

Looking ahead, N-[(furan-2-yl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide is expected to remain an important compound in medicinal chemistry research. Its unique structural features continue to inspire new drug discovery programs, particularly in areas requiring selective molecular recognition. The scientific community eagerly awaits further publications exploring the full potential of this intriguing molecule.